Cas no 2229094-94-2 (1-(azidomethyl)-2-methyl-4-(trifluoromethyl)benzene)

• Product Name: 1-(azidomethyl)-2-methyl-4-(trifluoromethyl)benzene
• CAS No: 2229094-94-2
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 5894425
• PubChem ID: 150075481
• Update Time: 2025-06-10

1-(azidomethyl)-2-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-methyl-4-(trifluoromethyl)benzene
• EN300-1954202
• 2229094-94-2

• Inchi： 1S/C9H8F3N3/c1-6-4-8(9(10,11)12)3-2-7(6)5-14-15-13/h2-4H,5H2,1H3
• InChI Key： DQEDDINPPNNYOB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN=[N+]=[N-])=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 215.06703175g/mol
• Monoisotopic Mass: 215.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(azidomethyl)-2-methyl-4-(trifluoromethyl)benzene

1-(Azidomethyl)-2-Methyl-4-(Trifluoromethyl)Benzene: A Comprehensive Overview

1-(Azidomethyl)-2-Methyl-4-(Trifluoromethyl)Benzene (CAS No. 2229094-94-2) is a versatile organic compound with a unique structure that combines an azidomethyl group, a methyl group, and a trifluoromethyl group on a benzene ring. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its potential applications and reactivity. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 1-(Azidomethyl)-2-Methyl-4-(Trifluoromethyl)Benzene is characterized by its benzene ring with three substituents: an azidomethyl (-CH₂N₃) group at position 1, a methyl (-CH₃) group at position 2, and a trifluoromethyl (-CF₃) group at position 4. The combination of these groups imparts unique electronic and steric properties to the molecule. The azidomethyl group is particularly reactive due to the presence of the azide (-N₃) functional group, which is known for its ability to participate in various click chemistry reactions, such as the Huisgen cycloaddition. The trifluoromethyl group, on the other hand, contributes to the molecule's stability and lipophilicity, making it suitable for applications in drug design and materials science.

Recent studies have highlighted the importance of azidomethyl-containing compounds in the development of novel materials. For instance, researchers have explored the use of 1-(Azidomethyl)-2-Methyl-4-(Trifluoromethyl)Benzene as a precursor for synthesizing polymeric materials with tailored mechanical and electronic properties. The azide group can be transformed into an amine or an imine through thermal or photochemical reactions, enabling the formation of cross-linked polymer networks. These networks have potential applications in adhesives, coatings, and biomedical devices.

In the realm of pharmacology, 1-(Azidomethyl)-2-Methyl-4-(Trifluoromethyl)Benzene has been investigated as a building block for drug discovery. The trifluoromethyl group is known to enhance the bioavailability and metabolic stability of drug candidates. By incorporating this compound into medicinal chemistry pipelines, researchers aim to develop molecules with improved pharmacokinetic profiles. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can serve as inhibitors for various enzyme targets, showcasing its potential in therapeutic development.

The synthesis of 1-(Azidomethyl)-2-Methyl-4-(Trifluoromethyl)Benzene typically involves multi-step organic reactions. A common approach includes the substitution of an aromatic ring with appropriate directing groups followed by functionalization with azide and trifluoromethylation reagents. Recent breakthroughs in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the azidomethylene linkage with high precision.

Another area where 1-(Azidom methyl)-2-M ethyl-4 -(Trifl u or om ethyl ) Benz ene has shown promise is in green chemistry applications. The trifl u or om ethyl group can act as an electron-withdrawing substituent, enhancing the reactivity of certain chemical transformations while reducing waste generation. Researchers are exploring its use in environmentally friendly synthetic routes that minimize energy consumption and hazardous byproducts.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity patterns of this compound. Density functional theory (DFT) calculations have revealed that the azide group significantly influences the molecule's frontier molecular orbitals, making it more susceptible to nucleophilic attacks or radical-mediated reactions. These findings are instrumental in guiding experimental designs for novel chemical transformations involving this compound.

In conclusion,1 -(Az ido methyl ) - 2 -M ethyl - 4 -( Tr ifl u or o methyl ) Benz ene stands out as a valuable building block in modern organic chemistry. Its unique combination of functional groups offers diverse opportunities for innovation across multiple disciplines. As research continues to uncover new applications and synthetic strategies for this compound,CAS No 2 2 2 9094 -9 4 - 2 will undoubtedly play a pivotal role in advancing scientific discoveries and technological developments.